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Compound of Interest

Compound Name: LY 341495 disodium salt
Cat. No.: B1191883
Get Quote
\ J

Executive Summary & Core Stability Logic

LY 341495 is a highly potent, selective Group |l metabotropic glutamate receptor (mGlu2/3)
antagonist.[1] Its chemical structure—a dicarboxylic acid analog of glutamate containing a
bulky xanthene moiety—presents specific solubility and stability challenges.[2]

While the solid compound is stable for years, stock solutions in DMSO stored at -20°C are
stable for approximately 6—12 monthsonly if specific protocols regarding moisture exclusion
and freeze-thaw avoidance are followed. Aqueous solutions are inherently unstable and must
be prepared fresh.

Quick Reference Stability Data
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State Solvent Temperature Shelf Life Condition

Solid N/A -20°C 2-3 Years Desiccated, dark
DMSO

Stock Solution -20°C 6-12 Months Aliquoted, sealed
(Anhydrous)
DMSO

Stock Solution -80°C 1-2 Years Aliquoted, sealed
(Anhydrous)

Working Solution  Aqueous Buffer 4°C/RT < 24 Hours Prepare Fresh

Critical Preparation Protocols

The longevity of your stock solution at -20°C is determined at the moment of preparation. Poor
solubility or moisture introduction leads to "silent precipitation” during freezing.

Q: What is the optimal solvent for creating a stable LY
341495 stock solution?

A:Anhydrous DMSO (Dimethyl Sulfoxide) is the required solvent for long-term storage.
e Target Concentration: 10 mM to 100 mM.

o Why DMSO? LY 341495 (Free Acid) has poor water solubility.[2] While it can be dissolved in
NaOH, alkaline aqueous solutions are more prone to hydrolysis and oxidative degradation
over months than DMSO solutions.

e Protocol:
o Weigh the solid LY 341495.
o Add high-grade anhydrous DMSO.

o Vortex vigorously. If the solution remains cloudy, warm the vial to 45°C in a water bath for
2-5 minutes or sonicate briefly. The solution must be perfectly clear before freezing.
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Q: | have the LY 341495 Disodium Salt. Can | dissolve
this in water and freeze it?

A:Technically yes, but it is not recommended for long-term storage. While the disodium salt is
water-soluble, aqueous solutions—even at -20°C—are subject to pH fluctuations during the
freezing process (eutectic crystallization) which can accelerate degradation.

o Recommendation: Even for the salt form, prepare the primary stock in DMSO or water,
aliquot immediately, and store at -80°C if possible. For -20°C storage, DMSO s still safer
due to its cryoprotective nature and lack of pH shift.

Storage & Troubleshooting (The -20°C Environment)
Q: Does LY 341495 degrade if subjected to freeze-thaw
cycles?

A:Yes. This is the #1 cause of experimental failure. Repeated freeze-thaw cycles introduce

atmospheric moisture (condensation) into the hygroscopic DMSO.

e The Mechanism: Water accumulation shifts the solubility profile. Upon re-freezing at -20°C,
the LY 341495 may precipitate out of solution ("crashing out"). When you next thaw it, you
may be aspirating a lower concentration than calculated.

e The Fix: Aliquot the stock immediately after preparation into single-use volumes (e.g., 50 pL).
Use amber vials to protect from light.

Q: My stock solution at -20°C has turned slightly yellow
or cloudy. Is it still usable?

A:Discard it.

o Cloudiness: Indicates precipitation. Even if you re-dissolve it by heating, the compound has
likely formed crystal aggregates that may not fully solubilize in your aqueous buffer later,
leading to erratic IC50 data.

¢ Yellowing: Indicates oxidative degradation of the xanthene moiety or contaminants in the
DMSO.
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Q: How do | safely bring the stock from -20°C to room

temperature?
A:

Remove the aliquot from the freezer.

» Allow it to sit at room temperature for 10-15 minutes. Do not open the cap until it reaches
room temperature.

e Reasoning: Opening a cold vial causes condensation to form inside the tube, contaminating
the anhydrous DMSO with water.

» Vortex briefly before pipetting.

Experimental Workflow Visualization

The following diagram illustrates the critical decision pathways for handling LY 341495 to
ensure data integrity.
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Caption: Logical workflow for the preparation, quality control, and storage of LY 341495 to
prevent degradation.

Frequently Asked Questions (Troubleshooting)

Q: I need to dilute the DMSO stock into my cell culture
media. Will the DMSO kill my cells?

A: It depends on the final concentration.
o Guideline: Keep the final DMSO concentration below 0.1% (v/v).

e Calculation: If you have a 10 mM stock and need a 10 uM final concentration (1:1000
dilution), the final DMSO content will be 0.1%. This is generally safe for most neuronal
cultures.

o Control: Always run a "Vehicle Control" (media + 0.1% DMSO without drug) to ensure any
observed effects are due to LY 341495, not the solvent.

Q: Can I store the diluted working solution (e.g., 10 uM
in PBS) at 4°C for next week?

A:No. Dilute solutions of LY 341495 in aqueous buffers (PBS, aCSF, media) are susceptible to:

e Adsorption: The hydrophobic xanthene ring may stick to plastics (tubing, reservoirs) over
time.

e Hydrolysis: Gradual degradation of the dicarboxylic acid pharmacophore. Rule: Prepare
working solutions immediately before the experiment and discard the excess.

Q: What is the "Self-Validating™ check for this
compound?

A: To ensure your stock is active:

e Functional Assay: Use a known mGlu2/3 agonist (e.g., LY 379268 or DCG-1V). LY 341495
should fully reverse the agonist-induced depression of synaptic transmission (e.g., in
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hippocampal slices) or cAMP inhibition.

o Chemical Check: If you have access to HPLC, a single peak should be observed. If multiple
peaks appear after storage, the stock has degraded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.LY341495 is a nanomolar potent and selective antagonist of group Il metabotropic
glutamate receptors - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. grokipedia.com [grokipedia.com]

e To cite this document: BenchChem. [Technical Support Center: LY 341495 Stability &
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191883/docs#technical-support-center-ly-341495-
stability-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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